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Abstract
Lagunamine, an alkaloid identified as an isomer of 19-hydroxytubotaiwine, is a natural product

isolated from the leaves of Alstonia scholaris. This plant, belonging to the Apocynaceae family,

is a rich source of structurally diverse and biologically active indole alkaloids. While the broader

class of alkaloids from Alstonia scholaris has been extensively studied for a range of

pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties,

specific and detailed technical information on Lagunamine itself remains limited in the public

domain. This document provides a summary of the known chemical structure of Lagunamine
and discusses the general biological context of related alkaloids from its source organism. It

must be noted that detailed quantitative biological data, specific experimental protocols, and

defined signaling pathways for Lagunamine are not extensively reported in the available

scientific literature.

Chemical Structure of Lagunamine
Lagunamine is an indole alkaloid with the chemical name 19-hydroxytubotaiwine. Its chemical

structure is characterized by a complex polycyclic system typical of monoterpenoid indole

alkaloids.

Chemical Formula: C₂₀H₂₄N₂O₃
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Molecular Weight: 340.42 g/mol

Canonical SMILES: C--INVALID-LINK--(CCN2CC[C@@H]15)C4=C5C(=O)OC">C@@HO

CAS Number: 126721-42-4

The total synthesis of racemic isomers of 19-hydroxytubotaiwine has been accomplished,

which has been instrumental in assigning the absolute configuration of naturally occurring

isomers like Lagunamine.[1]

Source and Isolation
Lagunamine has been isolated from the leaves of Alstonia scholaris, a plant widely distributed

in Southeast Asia and the Indian subcontinent.[2] This plant is a well-known source of a vast

array of over 180 alkaloids, which are found in various parts of the plant including the bark,

leaves, and flowers.[2] The isolation of Lagunamine, along with other alkaloids from this plant,

typically involves extraction with a methanol percolate.[3]

Biological Activity Context: Alkaloids of Alstonia
scholaris
While specific biological activity data for Lagunamine is not readily available, the broader

family of alkaloids from Alstonia scholaris exhibits a wide spectrum of pharmacological effects.

These activities provide a context for the potential therapeutic interest in Lagunamine.

Extracts and isolated alkaloids from Alstonia scholaris have demonstrated a variety of biological

activities, including:

Anticancer Activity: Various alkaloids from this plant have shown cytotoxic effects against

different cancer cell lines.[2] Some studies suggest that these compounds may induce

apoptosis and cell cycle arrest.

Anti-inflammatory and Analgesic Activity: The alkaloidal fraction of Alstonia scholaris leaves

has been shown to possess in vivo anti-inflammatory and analgesic properties.

Antimicrobial and Antimalarial Activity: The plant has a traditional use in treating malaria, and

various extracts and alkaloids have shown activity against Plasmodium falciparum and other
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microbes.[2][4]

Hepatoprotective and Antioxidant Effects: Some constituents of Alstonia scholaris have been

reported to have protective effects on the liver and to exhibit free radical scavenging activity.

[2][4]

Limitations in Available Data
A comprehensive review of the scientific literature reveals a notable absence of in-depth

technical data specifically for Lagunamine (19-hydroxytubotaiwine). The following key

information, which is essential for a complete technical whitepaper for researchers and drug

development professionals, is not currently available in the public domain:

Quantitative Biological Data: There is a lack of published quantitative data, such as IC₅₀ or

EC₅₀ values, from specific in vitro or in vivo assays for Lagunamine.

Detailed Experimental Protocols: Specific methodologies for the biological evaluation of

Lagunamine have not been detailed in the available literature.

Signaling Pathways and Mechanism of Action: The precise mechanism of action and any

associated cellular signaling pathways modulated by Lagunamine have not been

elucidated.

Due to the absence of this critical information, it is not possible to provide the requested

structured tables of quantitative data, detailed experimental protocols, or diagrams of signaling

pathways for Lagunamine at this time.

Future Research Directions
The rich ethnopharmacological history and the diverse biological activities of alkaloids from

Alstonia scholaris suggest that Lagunamine could be a valuable subject for further

investigation. Future research should focus on:

Isolation and Purification: Development of efficient methods for the isolation of Lagunamine
in sufficient quantities for comprehensive biological screening.
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In Vitro Biological Screening: Systematic evaluation of the cytotoxic, anti-inflammatory,

antimicrobial, and other biological activities of purified Lagunamine.

Mechanism of Action Studies: Elucidation of the molecular targets and signaling pathways

through which Lagunamine may exert any identified biological effects.

In Vivo Studies: Following promising in vitro results, evaluation of the efficacy and safety of

Lagunamine in preclinical animal models.

Conclusion
Lagunamine is a structurally defined alkaloid from Alstonia scholaris. While the general class

of alkaloids from this plant is of significant pharmacological interest, there is a clear gap in the

scientific literature regarding the specific biological activities, mechanism of action, and

quantitative data for Lagunamine itself. This presents an opportunity for researchers in natural

product chemistry and drug discovery to further investigate this compound and unlock its

potential therapeutic value. Further research is imperative to move beyond the current limited

understanding of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. horizon.documentation.ird.fr [horizon.documentation.ird.fr]

2. phcogrev.com [phcogrev.com]

3. ddtjournal.net [ddtjournal.net]

4. rjpn.org [rjpn.org]

To cite this document: BenchChem. [Lagunamine: A Technical Overview of an Alstonia
Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14029568#what-is-the-chemical-structure-of-
lagunamine]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b14029568?utm_src=pdf-body
https://www.benchchem.com/product/b14029568?utm_src=pdf-body
https://www.benchchem.com/product/b14029568?utm_src=pdf-body
https://www.benchchem.com/product/b14029568?utm_src=pdf-body
https://www.benchchem.com/product/b14029568?utm_src=pdf-body
https://www.benchchem.com/product/b14029568?utm_src=pdf-custom-synthesis
https://horizon.documentation.ird.fr/exl-doc/pleins_textes/divers16-12/38018.pdf
https://phcogrev.com/sites/default/files/PhcogRev-1-1-163.pdf
https://ddtjournal.net/content/108/2011/2/2/pdf/ChronYoungSci_2011_2_2_71_82970.pdf
https://rjpn.org/ijcspub/papers/IJCSP24B1028.pdf
https://www.benchchem.com/product/b14029568#what-is-the-chemical-structure-of-lagunamine
https://www.benchchem.com/product/b14029568#what-is-the-chemical-structure-of-lagunamine
https://www.benchchem.com/product/b14029568#what-is-the-chemical-structure-of-lagunamine
https://www.benchchem.com/product/b14029568#what-is-the-chemical-structure-of-lagunamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14029568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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